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Compound of Interest

Compound Name:
9-O-Methyl-4-hydroxyboeravinone

B

Cat. No.: B131129 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of 9-O-Methyl-4-
hydroxyboeravinone B, a compound noted for its potential biological activities. Adherence to

these guidelines is essential to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Hazard Information
9-O-Methyl-4-hydroxyboeravinone B is classified as a hazardous substance.[1] All handling

and disposal procedures must be conducted with appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Work should be

performed in a well-ventilated area or under a fume hood.

Known Hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Quantitative Data Summary
The following table summarizes the key quantitative data for 9-O-Methyl-4-
hydroxyboeravinone B.

Property Value Source

Molecular Weight 342.3 g/mol [2][3][4]

Molecular Formula C₁₈H₁₄O₇ [1][2][4]

Storage Temperature Room temperature or 2-8°C [3][4]

Step-by-Step Disposal Protocol
Given the hazardous nature of 9-O-Methyl-4-hydroxyboeravinone B, it must be disposed of

as hazardous chemical waste. Do not dispose of this compound down the drain or in regular

trash.

1. Waste Identification and Segregation:

Clearly label a dedicated, sealable, and chemically compatible waste container as

"Hazardous Waste: 9-O-Methyl-4-hydroxyboeravinone B".

Keep this waste stream separate from other chemical wastes to avoid potential reactions.

2. Collection of Waste:

Solid Waste: Collect any solid 9-O-Methyl-4-hydroxyboeravinone B, including residues

and contaminated items (e.g., weigh boats, contaminated filter paper), in the designated

hazardous waste container.

Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) that has

come into contact with the compound should be placed in a sealed bag within the hazardous

waste container. Non-disposable glassware should be decontaminated by rinsing with a

suitable solvent (e.g., ethanol or acetone) three times. The rinsate must be collected as

hazardous waste.
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Solutions: Collect all solutions containing 9-O-Methyl-4-hydroxyboeravinone B in a

designated, sealed container for liquid hazardous waste.

3. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Ensure the storage area is cool and dry.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.[5]

Provide the waste management company with all available safety information for 9-O-
Methyl-4-hydroxyboeravinone B.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[6][7] The majority of hazardous chemical waste from laboratories is typically incinerated at a

permitted facility.[6][7]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 9-O-Methyl-4-
hydroxyboeravinone B.
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Caption: Workflow for the safe disposal of 9-O-Methyl-4-hydroxyboeravinone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

